Cas no 1368457-56-0 (tert-butyl 3-(1H-pyrrol-3-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(1H-pyrrol-3-yl)piperazine-1-carboxylate
• CAS No: 1368457-56-0
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 6332679
• PubChem ID: 82297877
• Update Time: 2025-10-21

tert-butyl 3-(1H-pyrrol-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1H-pyrrol-3-yl)piperazine-1-carboxylate
• 1368457-56-0
• EN300-1877224

• Inchi： 1S/C13H21N3O2/c1-13(2,3)18-12(17)16-7-6-15-11(9-16)10-4-5-14-8-10/h4-5,8,11,14-15H,6-7,9H2,1-3H3
• InChI Key： BSRXHYLHKNTRCA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2C=CNC=2)C1)=O

Computed Properties

• Exact Mass: 251.16337692g/mol
• Monoisotopic Mass: 251.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl 3-(1H-pyrrol-3-yl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(1H-pyrrol-3-yl)piperazine-1-carboxylate (CAS No. 1368457-56-0)

tert-butyl 3-(1H-pyrrol-3-yl)piperazine-1-carboxylate (CAS No. 1368457-56-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a piperazine derivative, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring a pyrrole ring and a tert-butyl carboxylate group, makes it a versatile building block in medicinal chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

The growing demand for heterocyclic compounds like tert-butyl 3-(1H-pyrrol-3-yl)piperazine-1-carboxylate is driven by their role in modern drug design. With the rise of AI-driven drug discovery and computational chemistry, this compound has become a focal point for virtual screening and molecular docking studies. Its pharmacophore properties align with current trends in targeted therapy and personalized medicine, making it a subject of interest for both academic and industrial researchers. Additionally, its stability and solubility profile make it suitable for high-throughput screening (HTS) assays, a hot topic in pharmaceutical R&D.

From a synthetic perspective, CAS No. 1368457-56-0 is often synthesized via multistep organic reactions, including Boc protection and pyrrole functionalization. The tert-butyl group in the molecule serves as a protective moiety, which can be selectively removed under mild conditions, a feature highly valued in peptide synthesis and prodrug development. This adaptability has led to its inclusion in libraries for fragment-based drug design (FBDD), a trending approach in small-molecule therapeutics.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes for tert-butyl 3-(1H-pyrrol-3-yl)piperazine-1-carboxylate to minimize waste and reduce reliance on hazardous reagents. This aligns with global initiatives like sustainable chemistry and the UN Sustainable Development Goals (SDGs). Furthermore, its potential role in neurodegenerative disease research (e.g., Alzheimer's and Parkinson's) has sparked discussions in biomedical forums, as scientists investigate its interactions with neurotransmitter receptors.

For those searching "piperazine derivatives in drug discovery" or "CAS 1368457-56-0 applications," this compound exemplifies the intersection of structural complexity and therapeutic potential. Its relevance to kinase inhibition and GPCR modulation also positions it as a candidate for cancer immunotherapy research, a rapidly evolving field. As the scientific community continues to explore its properties, tert-butyl 3-(1H-pyrrol-3-yl)piperazine-1-carboxylate remains a compelling subject for future innovations in life sciences and material chemistry.